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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diazo transfer reactions, a cornerstone of
modern organic synthesis for the introduction of the versatile diazo functional group. Diazo
compounds are critical intermediates in a vast array of chemical transformations, including the
formation of carbenes and carbenoids, 1,3-dipolar cycloadditions, and the Wolff rearrangement.
This document will delve into the core mechanisms, showcase key reagents, present
guantitative data on reaction efficiencies, and provide detailed experimental protocols for
benchmark reactions.

Core Principles and Mechanism of Diazo Transfer

The fundamental principle of a diazo transfer reaction is the transfer of a diazo group (—N2)
from a donor molecule, typically a sulfonyl azide, to an active methylene compound. The most
common and historically significant of these is the Regitz diazo transfer.[1] The reaction is
generally base-catalyzed and proceeds through the nucleophilic attack of the enolate of the
active methylene compound onto the terminal nitrogen of the sulfonyl azide. This is followed by
a series of steps culminating in the release of the diazo product and a sulfonamide byproduct.

[2]

The general mechanism can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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